Cas no 886501-88-8 (2,3-Difluoro-6-methoxyphenylacetic acid)

• Product Name: 2,3-Difluoro-6-methoxyphenylacetic acid
• CAS No: 886501-88-8
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 2619206
• PubChem ID: 3803549
• Update Time: 2025-05-26

2,3-Difluoro-6-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2,3-Difluoro-6-methoxyphenyl)acetic acid
• 2-(2,3-difluoro-6-methoxyphenyl)aceticacid
• 886501-88-8
• SPSVPCOXZRUNQI-UHFFFAOYSA-N
• MFCD04116025
• SCHEMBL17006218
• 2,3-Difluoro-6-methoxyphenylacetic acid
• 2-(2,3-difluoro-6-methoxyphenyl)acetic acid
• DTXSID701275184
• AKOS015956473
• JS-4358
• 2,3-Difluoro-6-methoxybenzeneacetic acid
• LKB50188

• MDL： MFCD04116025
• Inchi： 1S/C9H8F2O3/c1-14-7-3-2-6(10)9(11)5(7)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： SPSVPCOXZRUNQI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1CC(=O)O)OC)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,3-Difluoro-6-methoxyphenylacetic acid

2,3-Difluoro-6-methoxyphenylacetic Acid: A Comprehensive Overview

The compound with CAS No 886501-88-8, known as 2,3-Difluoro-6-methoxyphenylacetic acid, is a structurally unique organic compound that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its benzene ring substituted with fluorine atoms at the 2 and 3 positions and a methoxy group at the 6 position, with an acetic acid moiety attached to the benzene ring. The combination of these substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 2,3-Difluoro-6-methoxyphenylacetic acid in drug discovery and development. Researchers have explored its role as a lead compound in the design of new pharmaceutical agents targeting various diseases. For instance, investigations into its antimicrobial activity have shown promising results, suggesting its potential use in developing novel antibiotics or antifungal agents. Additionally, its anti-inflammatory properties have been studied in preclinical models, indicating its potential application in treating inflammatory diseases such as arthritis or dermatitis.

The synthesis of 2,3-Difluoro-6-methoxyphenylacetic acid involves a series of carefully controlled chemical reactions. Starting from the corresponding benzene derivative, the introduction of fluorine atoms and the methoxy group is typically achieved through electrophilic substitution reactions. The acetic acid moiety is then introduced via nucleophilic acylation or other suitable methods. The synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product.

In terms of physical properties, 2,3-Difluoro-6-methoxyphenylacetic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used for its characterization.

From an environmental perspective, the biodegradability and toxicity of 2,3-Difluoro-6-methoxyphenylacetic acid have been assessed in recent studies. Results indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of about 7 days in aqueous environments. Its acute toxicity to aquatic organisms has also been evaluated, revealing low toxicity levels when administered at concentrations below 10 mg/L.

Looking ahead, the versatility of 2,3-Difluoro-6-methoxyphenylacetic acid opens up opportunities for further research and development. Its structure can serve as a platform for exploring additional functional groups or modifying existing substituents to enhance its bioactivity or pharmacokinetic properties. Collaborative efforts between chemists and biologists are expected to unlock new applications for this compound in fields ranging from medicine to agrochemicals.

In conclusion, 2,3-Difluoro-6-methoxyphenylacetic acid (CAS No 886501-88-8) is a fascinating compound with a wealth of potential applications. Its unique structure and promising biological activities make it a valuable subject for ongoing research. As scientific advancements continue to unfold, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.